Cas no 1936121-36-6 (3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl-)

• Product Name: 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl-
• CAS No: 1936121-36-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5277251
• Update Time: 2025-09-28

3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl-

• Inchi： 1S/C10H21NO2/c1-8(2,6-11)10(12)5-9(3,4)13-7-10/h12H,5-7,11H2,1-4H3
• InChI Key： FPHWRVKWPYBAOO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C(C)(C)CN)(O)C1

Additional information on 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl-

Exploring the Unique Properties and Applications of 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl- (CAS No. 1936121-36-6)

In the realm of specialty chemicals, 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl- (CAS No. 1936121-36-6) stands out as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by its furan ring and amino-functionalized side chain, has garnered attention in pharmaceutical research, agrochemical development, and fragrance formulation. Its tetrahydrofuran backbone combined with dimethyl substitutions contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about this compound revolves around its synthetic pathways. Researchers often inquire about efficient methods to produce 3-Furanol derivatives, particularly those involving catalytic hydrogenation or asymmetric synthesis. The presence of the amino-1,1-dimethylethyl group adds complexity to its synthesis, requiring precise control over reaction conditions to avoid unwanted byproducts. Recent publications highlight the use of chiral catalysts to achieve enantioselective versions of this molecule, which is critical for applications in drug discovery.

The pharmacological potential of CAS No. 1936121-36-6 is another hot topic among scientists. Its structural resemblance to bioactive heterocyclic compounds has led to investigations into its receptor-binding properties. For instance, modifications of the furan ring have shown promise in modulating G-protein-coupled receptors (GPCRs), a key target class in modern therapeutics. This aligns with the growing trend of exploring small-molecule modulators for neurological and metabolic disorders.

From an industrial perspective, the solubility profile and thermal stability of 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl- make it suitable for high-performance polymer additives. Its ability to act as a hydrogen bond donor/acceptor has been leveraged in designing self-healing materials, a field that has seen exponential growth in sustainability-focused research. Users frequently search for eco-friendly chemical alternatives, and this compound’s biodegradability metrics are often discussed in green chemistry forums.

In fragrance chemistry, the volatile organic compound (VOC) characteristics of 3-Furanol derivatives are prized for creating woody-amber accords. Perfumers value its ability to impart long-lasting olfactory notes while maintaining compliance with IFRA regulations. This application ties into the broader consumer demand for sustainable scent technologies, a trending topic in cosmetic science.

Analytical challenges associated with CAS No. 1936121-36-6 frequently appear in search queries. Advanced techniques like LC-MS/MS and 2D NMR are essential for characterizing its purity and stereochemistry. The compound’s chromatographic behavior under different HPLC conditions is a subject of ongoing method development, particularly for quality control in GMP manufacturing environments.

As regulatory landscapes evolve, the REACH compliance status of 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-5,5-dimethyl- remains a critical consideration. Safety data sheets emphasize its low ecotoxicity profile, addressing concerns about environmental persistence. These aspects resonate with the current emphasis on ESG (Environmental, Social, and Governance) metrics in chemical production.

The future trajectory of this compound lies in structure-activity relationship (SAR) studies. Computational chemists are employing AI-driven molecular modeling to predict new derivatives with enhanced bioavailability or material properties. Such innovations align with the industry’s shift toward digital chemistry platforms, a frequently searched term among R&D professionals.